Cas no 74199-69-2 (1,1'-Biphenyl,2,2',4,4'-tetramethyl-6,6'-dinitro-)

• Product name: 1,1'-Biphenyl,2,2',4,4'-tetramethyl-6,6'-dinitro-
• CAS No: 74199-69-2
• MF: C₁₆H₁₆N₂O₄
• MW: 300.30924
• CID: 575618
• PubChem ID: 227333

1,1'-Biphenyl,2,2',4,4'-tetramethyl-6,6'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',4,4'-tetramethyl-6,6'-dinitro-
• 2-(2,4-dimethyl-6-nitrophenyl)-1,5-dimethyl-3-nitrobenzene
• (RS)-2,2',4,4'-tetramethyl-6,6'-dinitrobiphenyl
• 2,2',4,4'-tetramethyl-6,6'-dinitrobiphenyl
• 2,2'-dinitro-4,4'6,6'-tetramethyl-1,1'-biphenyl
• 2,4,2',4'-Tetramethyl-6,6'-dinitro-biphenyl
• AC1L5FF1
• AG-J-74032
• Biphenyl,2,2',4,4'-tetramethyl-6,6'-dinitro- (6CI)
• CTK5D9520
• NSC 18879
• 74199-69-2
• NSC18879
• 2,2',4,4'-Tetramethyl-6,6'-dinitro-1,1'-biphenyl
• DTXSID90280834
• NSC-18879

• Inchi： InChI=1S/C16H16N2O4/c1-9-5-11(3)15(13(7-9)17(19)20)16-12(4)6-10(2)8-14(16)18(21)22/h5-8H,1-4H3
• InChI Key： DXHBRUJCHLGPGM-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)[N+](=O)[O-])C2=C(C=C(C=C2[N+](=O)[O-])C)C)C

Computed Properties

• Exact Mass: 300.11108
• Monoisotopic Mass: 300.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 417.3°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.599
• PSA: 86.28
• LogP: 5.45000